Cas no 921592-97-4 (2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-3-formyl-)
921592-97-4 structure
Product Name:2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-3-formyl-
CAS No:921592-97-4
MF:C12H7ClO3S
MW:266.700181245804
CID:744597
PubChem ID:59304406
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-3-formyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-3-formyl-
- 5-(4-chlorophenyl)-3-formylthiophene-2-carboxylic acid
- 5-(4-Chlorophenyl)-3-formylthiophene-2-carboxylicacid
- DTXSID70731495
- 921592-97-4
- SCHEMBL3600422
- 5-(4-chlorophenyl)3-formylthiophene-2-carboxylic acid
- JLXIBTDPPIJCBF-UHFFFAOYSA-N
-
- Inchi: 1S/C12H7ClO3S/c13-9-3-1-7(2-4-9)10-5-8(6-14)11(17-10)12(15)16/h1-6H,(H,15,16)
- InChI Key: JLXIBTDPPIJCBF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=CC(C=O)=C(C(=O)O)S1
Computed Properties
- Exact Mass: 265.9804429g/mol
- Monoisotopic Mass: 265.9804429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 82.6Ų
2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-3-formyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199443-1g |
5-(4-chlorophenyl)-3-formylthiophene-2-carboxylic acid |
921592-97-4 | 95% | 1g |
$574 | 2024-07-20 | |
| Chemenu | CM199443-1g |
5-(4-chlorophenyl)-3-formylthiophene-2-carboxylic acid |
921592-97-4 | 95% | 1g |
$574 | 2021-08-05 | |
| Alichem | A169004646-1g |
5-(4-Chlorophenyl)-3-formylthiophene-2-carboxylic acid |
921592-97-4 | 95% | 1g |
$539.55 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1532635-1g |
5-(4-Chlorophenyl)-3-formylthiophene-2-carboxylic acid |
921592-97-4 | 98% | 1g |
¥4712.00 | 2024-04-25 | |
| Crysdot LLC | CD11013641-1g |
5-(4-Chlorophenyl)-3-formylthiophene-2-carboxylic acid |
921592-97-4 | 95+% | 1g |
$608 | 2024-07-19 |
2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-3-formyl- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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